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Compound of Interest

Compound Name: SE 175

Cat. No.: B1662416 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for the handling of SE 175, an organic nitrate compound that

functions as a nitric oxide (NO) donor. The following procedural guidance is based on the

known properties of SE 175 and analogous organic nitrate compounds.

Chemical Identifier: SE 175 CAS Number: 258278-64-7 Empirical Formula: C₁₆H₁₃NO₆S

Quantitative Safety Data
While a specific Safety Data Sheet (SDS) for SE 175 is not readily available in public

databases, the following table summarizes key safety and physical property information for SE
175 and related organic nitrates to guide risk assessment.
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Property Value / Information Source / Analogy

Molecular Weight 347.34 g/mol

Physical Form Solid
Assumed from

storage/shipping information

Storage Temperature -20°C

Shipping Condition Wet ice

Occupational Exposure Limits

Not established for SE 175.

For Nitroglycerin (a related

organic nitrate): OSHA PEL: C

0.2 ppm (2 mg/m³); NIOSH

REL: ST 0.1 mg/m³ (skin)

Analogy to Nitroglycerin

Toxicity

Organic nitrates can be toxic if

swallowed, inhaled, or in

contact with skin.[1]

General for organic nitrates[1]

Flash Point Not applicable

Storage Class Combustible Solids

Operational Plan for Handling SE 175
This section provides a step-by-step guide for the safe handling of SE 175 in a laboratory

setting.

Risk Assessment and Preparation
Review Available Data: Before handling, review all available information, including this guide

and any information provided by the supplier.

Hazard Identification: Recognize that as an organic nitrate, SE 175 is potentially combustible

and may be toxic through inhalation, ingestion, or skin contact.[1] Organic nitrates as a class

can be chemically unstable and may have explosive properties, especially when mixed with

reducing agents.[2]
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Emergency Preparedness: Ensure that a safety shower, eyewash station, and appropriate

spill cleanup materials are readily accessible.

Personal Protective Equipment (PPE)
Minimum PPE: Based on supplier recommendations and general laboratory safety

standards, the following PPE is mandatory when handling SE 175:

Eye Protection: Chemical safety goggles or a face shield in addition to safety glasses.[3]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves.[3] For prolonged

contact or when handling larger quantities, consider double-gloving or using heavier-duty

gloves.[3]

Respiratory Protection: A NIOSH-approved N95 respirator or higher is recommended,

especially when handling the solid form where dust generation is possible.

Body Protection: A lab coat must be worn to protect skin and clothing.[4]

Engineering Controls
Ventilation: All handling of SE 175 should be conducted in a well-ventilated area, preferably

within a certified chemical fume hood to minimize inhalation exposure.[5]

Handling Procedure
Weighing and Transfer:

Handle SE 175 in the smallest quantities practical for the experiment.

When weighing the solid compound, do so in a fume hood on a tared, contained surface to

prevent dispersal of dust.

Solution Preparation:

When dissolving SE 175, add the solid slowly to the solvent.

Be aware of potential incompatibilities with solvents; avoid strong reducing agents.[2]
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General Practices:

Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the compound, even if gloves were worn.

Experimental Workflow Diagram
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Caption: Experimental workflow for handling SE 175.
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Disposal Plan for SE 175
Proper disposal of SE 175 and associated waste is crucial to prevent environmental

contamination and ensure safety.

Waste Segregation
Solid Waste:

Unused or expired SE 175 should be treated as hazardous chemical waste.

Contaminated PPE (gloves, disposable lab coats, etc.) and weighing papers should be

collected in a designated, sealed container.

Liquid Waste:

Solutions containing SE 175 should be collected in a clearly labeled, sealed, and

compatible waste container.

Do not mix with incompatible waste streams, particularly those containing strong reducing

agents.[2]

Sharps Waste:

Needles and syringes used to handle solutions of SE 175 should be disposed of in a

designated sharps container. If the syringe contains residual drug, it may need to be

disposed of as hazardous chemical waste.[6]

Container Labeling
All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name "SE 175".

Include the approximate concentration and quantity of the waste.

Storage of Waste
Store waste containers in a designated satellite accumulation area within the laboratory.
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Ensure containers are kept closed and are in secondary containment to prevent spills.

Disposal Procedure
Follow your institution's hazardous waste disposal procedures.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

pickup of the hazardous waste.

Do not dispose of SE 175 down the drain or in the regular trash.

Decontamination
All glassware and equipment that has come into contact with SE 175 should be

decontaminated.

A thorough rinse with an appropriate solvent, which is then collected as hazardous waste,

followed by standard washing procedures is recommended.

Disposal Decision Tree
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Caption: Disposal decision tree for SE 175 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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